Cas no 128076-64-2 (Ethanone, 1-(2-amino-5-fluorophenyl)-2-chloro- (9CI))
128076-64-2 structure
Product Name:Ethanone, 1-(2-amino-5-fluorophenyl)-2-chloro- (9CI)
CAS No:128076-64-2
MF:C8H7ClFNO
MW:187.598684549332
CID:1222779
PubChem ID:10750097
Update Time:2025-04-20
Ethanone, 1-(2-amino-5-fluorophenyl)-2-chloro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(2-amino-5-fluorophenyl)-2-chloro- (9CI)
- 1-(2-amino-5-fluorophenyl)-2-chloroethanone
- 2'-amino-2-chloro-5'-fluoroacetophenone
- DTXSID20444321
- 128076-64-2
- Ethanone, 1-(2-amino-5-fluorophenyl)-2-chloro-
- SCHEMBL5795078
- 1-(2-Amino-5-fluorophenyl)-2-chloroethan-1-one
- DB-275970
- IZAPRVJOMNGPLC-UHFFFAOYSA-N
-
- Inchi: 1S/C8H7ClFNO/c9-4-8(12)6-3-5(10)1-2-7(6)11/h1-3H,4,11H2
- InChI Key: IZAPRVJOMNGPLC-UHFFFAOYSA-N
- SMILES: ClCC(C1C=C(C=CC=1N)F)=O
Computed Properties
- Exact Mass: 187.02011
- Monoisotopic Mass: 187.0200197g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
Ethanone, 1-(2-amino-5-fluorophenyl)-2-chloro- (9CI) Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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